Mecysteine hydrochloride

• CAS No.: 18598-63-5
• Product Name: Mecysteine hydrochloride
• Molecular Formula: C4H10ClNO2S
• Molecular Weight: 171.65 g/mol
• IUPAC Name: [(2R)-1-methoxy-1-oxo-3-sulfanylpropan-2-yl]azanium;chloride
• Standard InChI: InChI=1S/C4H9NO2S.ClH/c1-7-4(6)3(5)2-8;/h3,8H,2,5H2,1H3;1H/t3-;/m0./s1
• Standard InChIKey: WHOHXJZQBJXAKL-DFWYDOINSA-N
• Isomeric SMILES: COC(=O)[C@H](CS)[NH3+].[Cl-]
• SMILES: COC(=O)C(CS)[NH3+].[Cl-]
• Canonical SMILES: COC(=O)C(CS)[NH3+].[Cl-]
• Appearance: Solid powder
• Physical Description: White solid powder; Sulfury
• Description: Mecysteine is known as a mucolytic agent, which means it breaks down mucus. It works by breaking some of the chemical bonds between the molecules in mucus. This makes brochial mucus less viscous (thick and sticky) and thus easier to cough up.Medicines that make mucus less thick and sticky are useful for people who suffer from chest problems such as bronchitis, asthma and cystic fibrosis as well as for those who have an artificial airway opening in their neck (tracheostomy).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble; Soluble (in ethanol); >25.7 [ug/mL]
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: cysteine methyl ester; Cytoclair; mecysteine; mecysteine hydrochloride; mecysteine hydrochloride, (DL)-isomer; mecysteine hydrochloride, (L)-isomer; methyl cysteine; Visclai
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• PubChem Compound: 29144
• Last Modified: Nov 11 2021